Cas no 3966-32-3 ((2R)-2-methoxy-2-phenylacetic acid)

• Product Name: (2R)-2-methoxy-2-phenylacetic acid
• CAS No: 3966-32-3
• Molecular Formula: C₉H₁₀O₃
• Molecular Weight: 166.1739
• MDL: MFCD00004250
• CID: 44624
• PubChem ID: 2724294

(2R)-2-methoxy-2-phenylacetic acid Properties

Names and Identifiers

• (R)-2-Methoxy-2-phenylacetic acid
• R-(-)-alpha-Methoxyphenylacetic acid
• (R)-(-)-alpha-Methoxyphenylacetic Acid
• (R)-(-)-Alpha-methoxyphenylacetic acid,
• (R)-(-)-A-METHOXYPHENYLACETIC ACID
• (R)-(-)-α-Methoxyphenylacetic Acid
• (R)-(?)-α-Methoxyphenylacetic acid
• Methoxy(phenyl)acetic acid
• (R)-(-)-&alpha
• Benzeneacetic acid, α-methoxy-, (R)-
• Aceticacid, methoxyphenyl-, (R)-(-)- (8CI)
• Benzeneacetic acid, a-methoxy-, (R)-
• (-)-(R)-a-Methoxyphenylacetic acid
• (-)-(aR)-a-Methoxybenzeneacetic acid
• (-)-2-Methoxy-2-phenylacetic acid
• (-)-2-Methoxyphenylacetic acid
• (-)-Methoxyphenylacetic acid
• (-)-a-Methoxyphenylacetic acid
• (2R)-2-Methoxy-2-(phenyl)ethanoic acid
• (2R)-2-Methoxy-2-phenylacetic acid
• (2R)-O-Methylmandelic acid
• (R)-(-)-2-Methoxy-2-phenylacetic acid
• (R)-(-)-O-Methylmandelic acid
• (R)-(-)-a-Methoxyphenylethanoic acid
• (R)-2-Methoxy-2-(phenyl)acetic acid
• (R)-2-Methoxy-2-phenylethanoic acid
• (R)-2-Methoxyphenylacetic acid
• (R)-2-Phenyl-2-methoxyacetic acid
• (R)-Methoxy(phenyl)acetic acid
• (R)-Methoxyphenylacetic acid
• (R)-O-Methylmandelic acid
• (R)-a-Methoxy-a-phenylacetic acid
• (R)-a-Methoxybenzeneacetic acid
• (R)-a-Methoxybenzeneethanoic acid
• (R)-a-Methoxyphenylacetic acid
• (aR)-a-Methoxybenzeneacetic acid
• D-(-)-Methoxyphenylaceticacid
• D-a-Methoxyphenylacetic acid
• DIWVBIXQCNRCFE-MRVPVSSYSA-N
• Methoxy(phenyl)acetic acid #
• (R)-(-)-.alpha.-Methoxyphenylacetic acid
• Benzeneacetic acid, .alpha.-methoxy-, (R)-
• O-Methyl-(R)-mandelic acid
• KSC496Q9J
• (R)-methoxy-phenyl-acetic acid
• (R)-(+)-Methoxyphenylacetic acid
• (R)-2-phenyl-2-metho
• (R)-(-)-alpha-Methoxyphenylacetic acid, for chiral derivatization, >=99.0%
• (RS)-2-Methoxy-2-phenylessigsaure
• CS-0020718
• BENZENEACETIC ACID, .ALPHA.-METHOXY-, (.ALPHA.R)-
• WA8N5X9TFK
• NS00083638
• (r)-2-Methoxy-2-phenyl-acetic acid
• (2R)-2-Methoxy-2-phenyl-acetic acid
• AKOS006343439
• SCHEMBL104518
• (R)-(-)- alpha -Methoxyphenylacetic acid
• (R)-(-)-alpha-MethoxyphenylaceticAcid
• M0830
• (R)-alpha-methoxy-phenyl acetic acid
• (-)-.ALPHA.-METHOXYPHENYLACETIC ACID
• AKOS015850959
• MFCD00004250
• D-(-)-METHOXYPHENYLACETIC ACID
• Methoxyphenylacetic acid, (-)-
• 3966-32-3
• (R)-(-)-alpha-Methoxyphenylacetic acid, 99%
• EN300-128484
• A824683
• (R)-(-)-.ALPHA.-MPA
• AS-17979
• (R)-(-)alpha-methoxyphenylacetic acid
• (R)-(-)-
• A-Methoxyphenylacetic acid

• MDL： MFCD00004250
• InChIKey： DIWVBIXQCNRCFE-MRVPVSSYSA-N
• Inchi： 1S/C9H10O3/c1-12-8(9(10)11)7-5-3-2-4-6-7/h2-6,8H,1H3,(H,10,11)/t8-/m1/s1
• SMILES： O(C([H])([H])[H])[C@@]([H])(C(=O)O[H])C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 3589257

Computed Properties

• Exact Mass: 165.05517
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 166.063
• Heavy Atom Count: 12
• Complexity: 150
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5

Experimental Properties

• LogP: 1.45870
• PSA: 49.36
• Refractive Index: -147 ° (C=0.5, EtOH)
• Boiling Point: 130°C/0.7mmHg(lit.)
• Melting Point: 65.0 to 70.0 deg-C
• Flash Point: 116.1℃
• Color/Form: White to Yellow Solid
• Specific Rotation: -160.4 º (c=1, MeOH)
• Optical Activity: [α]20/D −146°, c = 0.5 in ethanol
• Density: 1.1708 (rough estimate)

(2R)-2-methoxy-2-phenylacetic acid Security Information

• Symbol:
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： 26-36
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Prompt：warning
• Storage Condition：Room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning

(2R)-2-methoxy-2-phenylacetic acid Customs Data

• HS CODE：29189900